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Compound of Interest

Compound Name:
7-Bromo-2-methylisoquinolin-

1(2H)-one

Cat. No.: B087775 Get Quote

The synthesis of 7-Bromo-2-methylisoquinolin-1(2H)-one is most logically approached via a

two-stage strategy. The primary disconnection simplifies the target molecule into a more

accessible precursor, 7-Bromoisoquinolin-1(2H)-one, and a methylating agent. This precursor

can then be conceptually derived from the parent isoquinolin-1(2H)-one through an electrophilic

aromatic substitution (bromination) reaction. This approach is advantageous as it utilizes

readily available starting materials and employs well-established, high-yielding transformations.
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Part I: Bromination

Part II: N-Methylation

Isoquinolin-1(2H)-one

Dissolve in H₂SO₄

Add NBS at 0°C

Stir at RT (4-6h)
Monitor by TLC

Quench on Ice
Neutralize (pH 7-8)

Filter & Recrystallize

7-Bromoisoquinolin-1(2H)-one

7-Bromoisoquinolin-1(2H)-one

Add to NaH in DMF (0°C)
Stir at RT (30-60 min)

Cool to 0°C
Add CH₃I dropwise

Stir at RT (2-4h)
Monitor by TLC

Quench (H₂O)
Extract (EtOAc)

Purify by Column Chromatography

7-Bromo-2-methylisoquinolin-1(2H)-one
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To cite this document: BenchChem. [Strategic Approach: A Two-Stage Retrosynthetic
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087775#synthesis-of-7-bromo-2-methylisoquinolin-1-
2h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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